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Compound of Interest

Compound Name: Barium bromate
CAS No.: 13967-90-3
Cat. No.: B079177
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of barium bromate
(Ba(BrOs)2) in water at various temperatures. This document summarizes key quantitative
data, outlines experimental methodologies for solubility determination, and presents a visual
representation of the experimental workflow.

Quantitative Solubility Data

The solubility of barium bromate in water demonstrates a positive correlation with
temperature. As the temperature of the solvent (water) increases, the amount of barium
bromate that can be dissolved also increases. The experimentally determined solubility values
at various temperatures are summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b079177#bc-rfq
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-solubility-of-barium-bromate-in-water
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-solubility-of-barium-bromate-in-water
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-solubility-of-barium-bromate-in-water
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-solubility-of-barium-bromate-in-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solubility ( g/100 Molar Solubility Solubility Product
Temperature (°C)
mL of H20) (moliL) Constant (Ksp)
0 0.287[1] 0.0073
10 0.44[2][3] 0.0112
20 0.656[1] 0.0167
2.43 x 10~4[5][6][71[8
25 0.782[4] 0.0199 lIelits]
[°]
30 0.96[2][3] 0.0244
50 1.75[1] 0.0445
99.65 5.697[1] 0.1449
100 5.39[2][3] 0.1371

Note: Molar solubility was calculated using the molar mass of barium bromate (393.13 g/mol ).

Experimental Protocols

The determination of barium bromate solubility is primarily achieved through methods
involving its preparation by precipitation, followed by purification and measurement of the
dissolved concentration in a saturated solution at a controlled temperature.

Synthesis of Barium Bromate

A common method for preparing barium bromate involves a double displacement reaction
between a soluble barium salt, such as barium chloride (BaClz), and a soluble bromate salt,
like potassium bromate (KBrOs).[3][10]

Reaction: 2 KBrOs(aq) + BaClz(aq) — Ba(BrOs)z(s) + 2 KCl(aq)

Due to the low solubility of barium bromate in cold water and its higher solubility in hot water, it
readily precipitates from the solution upon cooling, allowing for separation.[11]

Purification by Recrystallization
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The purification of the synthesized barium bromate is effectively achieved through
recrystallization.[2] This process leverages the significant difference in solubility at high and low
temperatures.

Procedure:

e The crude barium bromate precipitate is dissolved in a minimal amount of boiling distilled
water to create a saturated solution.

e The hot solution is then slowly cooled to a low temperature (e.g., 10°C or lower).

 As the solution cools, the solubility of barium bromate decreases, leading to the formation
of pure, needle-like crystals.[11]

e The purified crystals are then separated from the supernatant by filtration and rinsed with
ice-cold water.[11]

Determination of Solubility

The solubility of barium bromate at a specific temperature can be determined by the following
general procedure:

» Preparation of a Saturated Solution: An excess amount of purified barium bromate is added
to a known volume of deionized water in a vessel.

o Equilibration: The mixture is continuously agitated (e.g., using a magnetic stirrer) in a
constant temperature bath for a sufficient period to ensure that equilibrium is reached and
the solution is saturated.

o Sample Withdrawal and Filtration: A known volume of the saturated solution is carefully
withdrawn using a filtered syringe to separate the undissolved solid.

o Concentration Analysis: The concentration of barium ions (Ba2*) or bromate ions (BrOs™) in
the filtered, saturated solution is determined using analytical techniques such as:

o Gravimetric Analysis: Precipitating the barium as an insoluble salt (e.g., barium sulfate)
and weighing the precipitate.
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o Titration: Titrating the bromate ion with a suitable reducing agent.

o Spectroscopic Methods: Such as atomic absorption spectroscopy to determine the
concentration of barium ions.

o Calculation of Solubility: The solubility is then calculated from the determined ion
concentration and expressed in grams per 100 mL or moles per liter.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for the experimental determination of
barium bromate solubility.
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Workflow for Barium Bromate Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. barium bromate [chemister.ru]

e 2. Barium bromate (13967-90-3) for sale [vulcanchem.com]

e 3. Barium Bromate [drugfuture.com]

¢ 4. BARIUM BROMATE CAS#: 13967-90-3 [m.chemicalbook.com]

e 5. Appendix C: Solubility Constants for Compounds at 25°C — Introductory Chemistry — 1st
Canadian Edition [opentextbc.ca]

¢ 6. solubilityofthings.com [solubilityofthings.com]
e 7. Select the correct answer. The dissolution equilibrium of barium bromate .. [askfilo.com]
¢ 8. Solubility Products [gchem.cm.utexas.edu]

¢ 9. Answered: What is the molar solubility of barium bromate at 25°C? The formula for this
ionic salt is Ba(BrO3)2 and its Ksp value is 2.43 x 10-4. | bartleby [bartleby.com]

¢ 10. Barium bromate - Wikipedia [en.wikipedia.org]
e 11. Science made alive: Chemistry/Experiments [woelen.homescience.net]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Barium Bromate in Water]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079177/docs#a-comprehensive-technical-guide-to-
the-solubility-of-barium-bromate-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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